The preparation of oxytetrachlorides of molybdenum, rhenium, and tungsten by the reaction of sulphuryl chloride with the metals
Journal of the Chemical Society A: Inorganic, Physical, Theoretical Pub Date: DOI: 10.1039/J19660000091
Abstract
Most metals are converted into chlorides by reaction with sulphuryl chloride, but the reaction with molybdenum, rhenium, and tungsten provides a convenient preparation of the pure oxytetrachlorides of these metals.
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